Cas no 31784-84-6 (Thiazole,2-chloro-4-methyl-5-propyl-)

Thiazole,2-chloro-4-methyl-5-propyl- structure
31784-84-6 structure
Product Name:Thiazole,2-chloro-4-methyl-5-propyl-
CAS No:31784-84-6
MF:C7H10ClNS
MW:175.678999423981
CID:312232
PubChem ID:208189
Update Time:2025-04-19

Thiazole,2-chloro-4-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole,2-chloro-4-methyl-5-propyl-
    • 2-chloro-4-methyl-5-propyl-1,3-thiazole
    • 2-Chloro-4-methyl-5-propylthiazole
    • 31784-84-6
    • Thiazole, 2-chloro-4-methyl-5-propyl-
    • DTXSID80185647
    • SCHEMBL10282389
    • BRN 1100422
    • Inchi: 1S/C7H10ClNS/c1-3-4-6-5(2)9-7(8)10-6/h3-4H2,1-2H3
    • InChI Key: QMTUCXGJDRIQSH-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C)=C(CCC)S1

Computed Properties

  • Exact Mass: 175.0224
  • Monoisotopic Mass: 175.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.173
  • Boiling Point: 255.9°Cat760mmHg
  • Flash Point: 108.5°C
  • Refractive Index: 1.535
  • PSA: 12.89
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd